Cas no 14721-70-1 (Ethanaminium,2-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-)

• Product name: Ethanaminium,2-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-
• CAS No: 14721-70-1
• MF: C₈H₁₉N₂O₂+
• MW: 175.24866
• CID: 120610
• PubChem ID: 84607

Ethanaminium,2-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[(dimethylamino)carbonyl]oxy]-N,N,N-trimethyl-
• 2-(dimethylcarbamoyloxy)ethyl-trimethylazanium
• dimethylcarbamylcholine
• (Dimethylcarbamoyl)choline
• (N,N-Dimethylcarbamoyl)choline
• 2-[(dimethylcarbamoyl)oxy]-N,N,N-trimethylethanaminium
• 2-[(dimethylcarbamoyl)oxy]-N,N,N-trimethylethanaminium chloride
• 2-[(dimethylcarbamoyl)oxy]-N,N,N-trimethylethanaminium iodide
• 3-(dimethylamino)-2-hydr
• Carbamic acid, dimethyl-, ester with choline
• Choline, dimethylcarbamate (ester)
• Ethanaminium, 2-(((dimethylamino)carbonyl)oxy)-N,N,N-trimethyl-
• CAS_84607
• CHEMBL2441748
• DTXSID80163622
• BDBM86312
• PDSP2_001438
• NSC_84607
• 14721-70-1
• SCHEMBL6268571
• PDSP1_001454
• DMCC

• Inchi： InChI=1S/C8H19N2O2/c1-9(2)8(11)12-7-6-10(3,4)5/h6-7H2,1-5H3/q+1
• InChI Key： SYTFEYDNYKQRMV-UHFFFAOYSA-N
• SMILES： CN(C)C(OCC[N+](C)(C)C)=O

Computed Properties

• Exact Mass: 175.14477
• Monoisotopic Mass: 175.144653
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 0.6

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives